Cobalt sulfide

• CAS No.: 1317-42-6
• Molecular Formula: CoS
• Molecular Weight: 91.00 g/mol
• IUPAC Name: cobalt(2+);sulfide
• InChI: InChI=1S/Co.S/q+2;-2
• InChI Key: INPLXZPZQSLHBR-UHFFFAOYSA-N
• SMILES: S=[Co]
• Canonical SMILES: [S-2].[Co+2]
• Color/Form: Black amorphous powde
• density: 5.45 g/cu cm; 5.5 g/cm³
• melting_point: 1117 °C; >1116 °C
• physical_description: OtherSolid; PelletsLargeCrystals; GREY POWDER OR REDDISH-SILVERY CRYSTALS.
• Pictograms: Irritant; Environmental Hazard
• Related CAS: 1317-42-6 (Parent)
• solubility: Insoluble in water; 0.00038 g/100 cc H2O at 18 °C; Soluble in acid; Solubility in water: none
• Synonyms: cobalt sulfide; cobalt sulphide; cobaltous disulfide; cobaltous sulfide; jaipurite

Description

Cobalt sulfide is a term used to describe a group of chemical compounds with the general formula Co_xS_y. These compounds are characterized by their black, semiconducting nature, and are typically insoluble in water. Well-known species include CoS, CoS_2, Co_3S_4, and Co_9S_8. Cobalt sulfides are significant due to their occurrence as minerals and their applications in various industrial processes .

Synthetic Routes and Reaction Conditions:

Solution-Based Synthesis: this compound can be synthesized by reacting cobalt salts with sulfide ions in aqueous solutions. For example, cobalt chloride can be reacted with sodium sulfide under controlled conditions to produce this compound.

Solvothermal Method: This involves dissolving cobalt salts in a solvent and heating the solution in a sealed vessel.

One-Pot Spray Pyrolysis: This method involves spraying a solution containing cobalt and sulfur precursors into a heated chamber, where rapid thermal decomposition occurs, forming this compound microspheres.

Industrial Production Methods:

Roasting and Extraction: this compound minerals are roasted in the presence of oxygen to convert them into cobalt oxide, which is then leached with sulfuric acid to extract cobalt.

Types of Reactions:

Oxidation: this compound can undergo oxidation to form cobalt oxide.

Reduction: this compound can be reduced to metallic cobalt under high-temperature conditions, often in the presence of reducing agents like hydrogen gas.

Substitution: this compound can participate in substitution reactions where sulfur atoms are replaced by other chalcogens or halogens.

Common Reagents and Conditions:

Oxidation: Typically involves oxidizing agents like oxygen or hydrogen peroxide under elevated temperatures.

Reduction: Requires reducing agents such as hydrogen gas or carbon monoxide at high temperatures.

Substitution: Involves reagents like halogen gases or other chalcogenides under controlled conditions.

Major Products:

Oxidation: Produces cobalt oxide.

Reduction: Produces metallic cobalt.

Substitution: Produces various cobalt chalcogenides or halides.

Mechanism of Action

Target of Action

Cobalt sulfide is a chemical compound with a formula of Co_xS_y . It has been widely used in various application fields due to its lower price, abundant raw materials, and considerable reactive activity with relatively higher electrical conductivity, weaker metal–sulfur bonds, and better thermal stability . The primary targets of this compound are the electrochemical and photocatalytic processes .

Mode of Action

This compound interacts with its targets through its unique optical, electrical, and magnetic properties . In the field of photocatalysis, this compound acts as a co-catalyst, combined with host semiconductors for photocatalytic degradation . In electrochemical processes, this compound acts as an electrocatalyst . For instance, the oxidation and subsequent sulfidation of bulk this compound are exploited so that its composition and porous structure are manipulated to make bulk CoS_x as active as the state-of-the-art IrO_2 catalyst .

Biochemical Pathways

The dissolution of metal sulfides, including this compound, occurs via two chemical pathways, either the thiosulfate or the polysulfide pathway . These pathways are determined by the metal sulfides’ mineralogy and their acid solubility. The microbial cell enables metal sulfide dissolution via oxidation of iron (II) ions and inorganic sulfur compounds .

Pharmacokinetics

It’s important to note that the properties of this compound, such as its insolubility in water and its stability, may affect its bioavailability .

Result of Action

The result of this compound’s action depends on its application. In photocatalysis, this compound can enhance the degradation rate of certain substances . In electrocatalysis, this compound can improve the efficiency of reactions, such as the oxygen evolution reaction . In the context of metal sulfide dissolution, this compound contributes to the mobilization of metal cations from almost insoluble ores .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the Co–S coordination environment can significantly affect the morphological and structural properties of the electrode and its electrochemical performance . Moreover, the concentration of certain ions in the solution, such as HPO_42−, can affect the efficiency of this compound in certain reactions .

Scientific Research Applications

Cobalt sulfide has a wide range of applications in scientific research due to its unique properties:

Chemistry: Used as a catalyst in hydrodesulfurization processes in refineries.

Biology: Research is ongoing into its potential use in biological imaging and as a component in biosensors.

Medicine: Studies are exploring its use in drug delivery systems and as a contrast agent in medical imaging.

Industry: Utilized in the production of rechargeable batteries, supercapacitors, and as a component in solar cells.

Comparison with Similar Compounds

Cobalt sulfide can be compared with other transition metal sulfides such as nickel sulfide, iron sulfide, and copper sulfide:

Nickel Sulfide: Similar in catalytic properties but has different electronic and structural characteristics.

Iron Sulfide: Often used in similar applications but has lower catalytic efficiency compared to this compound.

Copper Sulfide: Used in similar industrial applications but differs in its electrochemical properties and stability.

This compound stands out due to its higher conductivity, better stability, and enhanced catalytic performance, making it a preferred choice in many applications .

Biological Activity

Cobalt sulfide (CoS) is a compound that has garnered attention in various fields, including materials science and biomedicine, due to its unique properties and biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial effects, potential applications in wound healing, and its role in catalysis.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial properties of this compound nanomaterials. For instance, hollow this compound nanospheres have demonstrated significant peroxidase- and oxidase-like activities , which are crucial for combating bacterial infections. At a concentration of 50 μg/mL, these nanospheres showed effective antibacterial activity against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli under physiological conditions .

Table 1: Antibacterial Activity of this compound Nanospheres

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Activity Observed
Staphylococcus aureus	50 μg/mL	Strong
Escherichia coli	50 μg/mL	Strong

The in vivo studies further confirmed that CoS nanospheres could effectively eliminate bacteria and promote wound healing in infected rats while exhibiting low cytotoxicity . This suggests that this compound could serve as a promising alternative to traditional antibiotics.

The mechanisms underlying the biological activity of this compound involve the generation of reactive oxygen species (ROS), which can induce oxidative stress in microbial cells. The ability of CoS to deplete glutathione (GSH) enhances its enzyme-like properties, contributing to its antimicrobial effects .

Moreover, cobalt compounds have been implicated in various cellular responses, including genotoxicity and the inhibition of DNA repair mechanisms. These effects are thought to be mediated through the release of cobalt ions in vivo, which can interact with cellular components leading to oxidative damage .

Applications in Wound Healing

The application of this compound in wound healing is particularly noteworthy. The nanospheres not only exhibit antibacterial properties but also promote tissue recovery. In studies involving infected rat models, CoS facilitated faster wound closure and reduced bacterial load at the site of infection .

Case Study: In Vivo Wound Healing

A study performed on rats with infected wounds demonstrated that treatment with this compound nanospheres resulted in:

• Significant reduction in bacterial counts.
• Enhanced tissue regeneration observed histologically.
• Low levels of inflammation , indicating good biocompatibility.

Beyond its biological applications, this compound also shows promise as an electrochemical catalyst. It has been reported to catalyze reactions such as the oxygen evolution reaction (OER) and thermocatalytic epoxidation processes. The surface-oxidized forms of CoS exhibit high catalytic activity due to the formation of Co(II) and Co(IV) species during reactions, enhancing its utility in sustainable chemical processes .

Table 2: Catalytic Activities of this compound

Reaction Type	Catalyst Form	Activity Level
Oxygen Evolution Reaction (OER)	Surface-oxidized CoS	High
Epoxidation	This compound	Moderate to High